Cas no 5791-14-0 (3-(4-Chloro-2-nitrophenoxy)propanoic acid)

• Product Name: 3-(4-Chloro-2-nitrophenoxy)propanoic acid
• CAS No: 5791-14-0
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 5732967
• PubChem ID: 24689692
• Update Time: 2025-08-05

3-(4-Chloro-2-nitrophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(4-chloro-2-nitrophenoxy)-
• 3-(4-chloro-2-nitrophenoxy)propanoic acid
• EN300-79828
• AKOS000167725
• 5791-14-0
• Z295382126
• CS-0261751
• 3-(4-chloro-2-nitrophenoxy)propanoicacid
• 3-(4-Chloro-2-nitrophenoxy)propanoic acid

• Inchi： 1S/C9H8ClNO5/c10-6-1-2-8(7(5-6)11(14)15)16-4-3-9(12)13/h1-2,5H,3-4H2,(H,12,13)
• InChI Key： JEGFZQMHMZIUJD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])OCCC(=O)O

Computed Properties

• Exact Mass: 245.0091000g/mol
• Monoisotopic Mass: 245.0091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 392.8±27.0 °C at 760 mmHg
• Flash Point: 191.4±23.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 4.06±0.10(Predicted)

3-(4-Chloro-2-nitrophenoxy)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Chloro-2-nitrophenoxy)propanoic acid

3-(4-Chloro-2-nitrophenoxy)propanoic acid (CAS No. 5791-14-0): An Overview of Its Properties, Applications, and Recent Research

3-(4-Chloro-2-nitrophenoxy)propanoic acid (CAS No. 5791-14-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it valuable for various applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

The molecular formula of 3-(4-Chloro-2-nitrophenoxy)propanoic acid is C₁₀H₉ClNO₄, and its molecular weight is approximately 238.63 g/mol. The compound features a chlorinated and nitro-substituted phenoxy group attached to a propanoic acid moiety. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both fundamental research and practical applications.

In terms of physical properties, 3-(4-Chloro-2-nitrophenoxy)propanoic acid is a white to off-white solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The chemical reactivity of 3-(4-Chloro-2-nitrophenoxy)propanoic acid is primarily driven by its functional groups. The carboxylic acid group can participate in esterification, amidation, and other nucleophilic substitution reactions. The nitro group can undergo reduction to form amino derivatives, which can further be modified through various synthetic transformations. The chlorinated phenyl ring can also undergo substitution reactions, providing additional avenues for chemical modification.

In the pharmaceutical industry, 3-(4-Chloro-2-nitrophenoxy)propanoic acid has been explored as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have highlighted its potential as a building block for the development of novel antiviral agents and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 3-(4-Chloro-2-nitrophenoxy)propanoic acid, which exhibited potent antiviral activity against several RNA viruses.

Beyond pharmaceuticals, 3-(4-Chloro-2-nitrophenoxy)propanoic acid has found applications in the agrochemical industry. Its derivatives have been used as intermediates in the synthesis of herbicides and fungicides due to their ability to selectively target specific plant pathogens without causing significant harm to non-target organisms. A recent study published in Pesticide Biochemistry and Physiology demonstrated the effectiveness of a herbicide derived from this compound in controlling broadleaf weeds in cereal crops.

In addition to its practical applications, 3-(4-Chloro-2-nitrophenoxy)propanoic acid has been the subject of numerous academic research studies aimed at understanding its fundamental properties and potential biological activities. Researchers at the University of California, Berkeley, conducted a comprehensive study on the electronic structure and reactivity of this compound using density functional theory (DFT). Their findings provided valuable insights into the electronic distribution and reactivity patterns of the molecule, which can guide future synthetic efforts.

The environmental impact of compounds like 3-(4-Chloro-2-nitrophenoxy)propanoic acid is also an important consideration. Studies have shown that while this compound itself is not highly toxic or environmentally persistent, its degradation products can have varying environmental impacts depending on their chemical nature. Therefore, careful handling and disposal practices are recommended to minimize any potential environmental risks.

In conclusion, 3-(4-Chloro-2-nitrophenoxy)propanoic acid (CAS No. 5791-14-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of various compounds with therapeutic and agricultural significance. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in multiple scientific disciplines.